Cas no 474459-27-3 (1,2,4-Triazolidine-3,5-dione,4-(hydroxymethyl)-(9CI))

• Product Name: 1,2,4-Triazolidine-3,5-dione,4-(hydroxymethyl)-(9CI)
• CAS No: 474459-27-3
• MF: C₃H₅N₃O₃
• MW: 131.090100049973
• CID: 855340
• Update Time: 2023-03-27

1,2,4-Triazolidine-3,5-dione,4-(hydroxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,4-(hydroxymethyl)-(9CI)

• Inchi： 1S/C3H5N3O3/c7-1-6-2(8)4-5-3(6)9/h7H,1H2,(H,4,8)(H,5,9)
• InChI Key： VTJNUKAZDOJBIK-UHFFFAOYSA-N
• SMILES： N1C(=O)N(CO)C(=O)N1

Computed Properties

• Exact Mass: 131.033
• Monoisotopic Mass: 131.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7A^2